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Compound of Interest

Compound Name: 4-Chloro-2-ethoxyphenol

CAS No.: 18113-10-5

Cat. No.: B3040275 Get Quote

Technical Guide: 4-Chloro-2-ethoxyphenol
Safe Handling, Physicochemical Properties, and
Synthesis Applications
Executive Summary & Chemical Profile
4-Chloro-2-ethoxyphenol (CAS: 18113-10-5) is a halogenated phenolic ether used primarily

as a scaffold in the synthesis of bioactive molecules (pharmaceuticals) and azo-dye ligands.[1]

[2] As a chlorophenol derivative, it presents specific risks regarding tissue corrosion and

environmental persistence. This guide synthesizes available data with "Read-Across" logic

from structural analogs (e.g., 4-chlorophenol, 2-ethoxyphenol) to establish a robust safety

protocol.
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Property Value / Description Source/Logic

CAS Number 18113-10-5 Chemical Abstracts Service

IUPAC Name 4-Chloro-2-ethoxyphenol Official Nomenclature

Molecular Formula C₈H₉ClO₂ Stoichiometry

Molecular Weight 172.61 g/mol Calculated

Physical State Crystalline Solid (Predicted)
Analogous to 4-chlorophenol

(MP ~43°C)

Solubility
Soluble in EtOH, DMSO, DCM;

Sparingly soluble in H₂O
Lipophilic phenol character

pKa ~8.5 - 9.0 (Predicted)
Phenolic OH, acidified by Cl-

substitution

SMILES CCOC1=C(C=CC(Cl)=C1)O Structural String

Hazard Identification & Risk Assessment (GHS)
Note: Direct GHS data for this specific isomer is limited. The following classification is derived

from the Precautionary Principle using validated structural analogs (4-Ethoxyphenol and 4-

Chlorophenol).

Core Hazards
Skin Corrosion/Irritation (Category 2/2A): Phenolic compounds are rapidly absorbed and can

denature proteins. Expect irritation or mild burns upon contact.

Serious Eye Damage/Irritation (Category 2A): High risk of corneal opacity if not rinsed

immediately.

Specific Target Organ Toxicity - SE (Category 3): Respiratory irritation is likely if dust or

aerosols are inhaled.

Mechanism of Toxicity
The toxicity of 4-Chloro-2-ethoxyphenol stems from two moieties:
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Phenolic Hydroxyl: Acts as a proton donor, disrupting cell membrane potentials and causing

protein coagulation (chemical burns).

Chloro-Substituent: Increases lipophilicity (LogP), enhancing dermal absorption compared to

non-halogenated phenols.

Operational Protocols: Safe Handling & Storage
A. Engineering Controls
Do not handle this compound on an open bench.

Primary Containment: Fume hood with a face velocity of >100 fpm.

Atmosphere: While not strictly pyrophoric, phenolic oxidation products (quinones) can be

colored and reactive. Store and weigh under inert atmosphere (Nitrogen/Argon) if high purity

is required for catalysis ligands.

B. Personal Protective Equipment (PPE) Matrix
Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required for quantities >5g.

Hands: Nitrile gloves are generally sufficient for incidental splash. For prolonged handling,

use Silver Shield/4H laminate gloves, as chlorophenols can permeate standard nitrile over

time.

Body: Lab coat (buttoned) + chemical-resistant apron.

C. Reaction Setup Visualization
The following diagram illustrates the logical flow for setting up a reaction involving 4-Chloro-2-
ethoxyphenol, emphasizing containment and waste segregation.
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Caption: Operational workflow for handling 4-Chloro-2-ethoxyphenol in synthesis, highlighting

critical control points.

Emergency Response Protocols
Spill Management

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don double nitrile gloves and respiratory protection (N95/P100) if dust is present.

Neutralize: Do not just wipe up. Cover the spill with a 1:1 mixture of Sodium Carbonate

(Na₂CO₃) and clay absorbent. The base neutralizes the phenol.

Collect: Scoop into a hazardous waste container labeled "Solid Halogenated Waste."

First Aid Logic
Skin Contact (The "PEG" Protocol): Water alone is often inefficient for removing lipophilic

phenols.

Immediately flush with water for 1 minute.

Crucial Step: Wash the area with Polyethylene Glycol 300 or 400 (PEG) mixed with

industrial methylated spirits if available. PEG solubilizes the phenol better than water.

Flush with water again for 15 minutes.

Eye Contact: Irrigate with saline/water for 15 minutes.[3] Do not use PEG in eyes.[4]

Synthesis & Application Context
Drug Development & Medicinal Chemistry
4-Chloro-2-ethoxyphenol serves as a "Right-Hand Side" (RHS) building block in medicinal

chemistry.

Linker Chemistry: The phenolic -OH is a prime nucleophile for Williamson ether synthesis or

Buchwald-Hartwig couplings to attach the ethoxy-chlorophenyl motif to larger heteroaromatic
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cores.

Metabolic Stability: The chlorine atom at the para position blocks metabolic oxidation

(CYP450 hydroxylation) at the most reactive site, potentially increasing the half-life of the

final drug candidate.

Ligand Synthesis
It is used to synthesize azo-thiazol ligands. The coupling of diazonium salts with 4-Chloro-2-
ethoxyphenol yields tridentate ligands used for sensing transition metals (Ag, Cu) or as

photosensitizers.

Synthesis Workflow Diagram
The following decision tree helps researchers select the correct activation method for this

compound.

4-Chloro-2-ethoxyphenol Target Reaction?

O-Alkylation
(Ether formation)Alkyl Halide

Pd-Catalyzed
(C-O Coupling)

Aryl Halide

Ortho-Formylation
(Duff/Reimer-Tiemann)

Aldehyde needed

Base: K2CO3 / DMF

Base: NaOtBu / Toluene

Reagent: HMTA / TFA

Click to download full resolution via product page

Caption: Synthetic decision tree for functionalizing 4-Chloro-2-ethoxyphenol based on target

moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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